Cas no 64828-40-6 (Quercetin 3-O-sophoroside-7-O-rhamnoside)

• Product Name: Quercetin 3-O-sophoroside-7-O-rhamnoside
• CAS No: 64828-40-6
• MF: C₃₃H₄₀O₂₁
• MW: 772.65811252594
• CID: 508880
• PubChem ID: 102085574
• Update Time: 2024-10-28

Quercetin 3-O-sophoroside-7-O-rhamnoside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-[(6-deoxy-a-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-3-[(2-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-5-hydroxy-
• 4H-1-Benzopyran-4-one,7-[(6-deoxy-a-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-3-[(2-O-b-D-glucopyranosyl-b-D-glucopyranos
• Oxymyrioside
• Quercetin 3-O-sophoroside 7-O-rhamnoside
• Quercetin 3-sophoroside 7-rhamnoside
• quercetin 3-O-sophoroside-7-O-rhamnoside
• 3-[2-O-(beta-D-Glucopyranosyl)-beta-D-glucopyranosyloxy]-5-hydroxy-7-(alpha-L-rhamnopyranosyloxy)-2-(3,4-dihydroxyphenyl)-4H-1-benzopyran-4-one
• CID 102085574
• 4H-1-Benzopyran-4-one, 7-[(6-deoxy-α-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-3-[(2-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-5-hydroxy-
• HY-N8195
• 64828-40-6
• FS-7261
• AKOS040762260
• CS-0140292
• 3-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one
• DA-77286
• 3-((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxychromen-4-one
• Quercetin 3-O-sophoroside-7-O-rhamnoside

• Inchi： 1S/C33H40O21/c1-9-19(39)23(43)26(46)31(48-9)49-11-5-14(38)18-15(6-11)50-28(10-2-3-12(36)13(37)4-10)29(22(18)42)53-33-30(25(45)21(41)17(8-35)52-33)54-32-27(47)24(44)20(40)16(7-34)51-32/h2-6,9,16-17,19-21,23-27,30-41,43-47H,7-8H2,1H3/t9-,16+,17+,19-,20+,21+,23+,24-,25-,26+,27+,30+,31-,32-,33-/m0/s1
• InChI Key： CAXLTZYEJPQCKD-SBQRELSASA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](OC2C(C3C(=CC(=CC=3OC=2C2C=CC(=C(C=2)O)O)O[C@H]2[C@@H]([C@@H]([C@H]([C@H](C)O2)O)O)O)O)=O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 772.20620828g/mol
• Monoisotopic Mass: 772.20620828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 54
• Rotatable Bond Count: 9
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 345
• XLogP3: -2.5

Experimental Properties

• Density: 1.84±0.1 g/cm3(Predicted)
• Boiling Point: 1148.5±65.0 °C(Predicted)
• pka: 5.78±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides